Cas no 21080-31-9 (angoline)

• Product Name: angoline
• CAS No: 21080-31-9
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 911064
• PubChem ID: 189060
• Update Time: 2025-04-23

angoline Chemical and Physical Properties

Names and Identifiers

• angoline
• 1,2,13-trimethoxy-12-methyl-13H-[1,3]benzodioxolo[5,6-c]phenanthridine
• 6-Methoxyldihydrochelerythrine
• ( inverted exclamation markA)-Angoline
• 1,2,13-Trimethoxy-12-methyl-12,13-dihydro-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
• 21080-31-9
• CHEBI:2721
• [1,3]Benzodioxolo[5,6-c]phenanthridine, 12,13-dihydro-1,2,13-trimethoxy-12-methyl-
• CHEMBL4294195
• AC1L4NZH
• HY-N7674
• C09336
• SureCN13103356
• DTXSID90943391
• SCHEMBL13103356
• AC1Q703U
• CS-0135179
• MS-26199
• 1,2,13-Trimethoxy-12-methyl-12,13-dihydro-9H-[1,3]benzodioxolo[5,6-c]phenanthridine
• AKOS040763668
• Q27105779
• 49702-49-0
• 17,18,20-trimethoxy-21-methyl-5,7-dioxa-21-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(1)?]henicosa-1,3,8,10,12,14,16,18-octaene
• G16153
• DA-50482

• Inchi： 1S/C22H21NO5/c1-23-20-14(6-5-12-9-17-18(10-15(12)20)28-11-27-17)13-7-8-16(24-2)21(25-3)19(13)22(23)26-4/h5-10,22H,11H2,1-4H3
• InChI Key： LVWAKZBZWYHYCJ-UHFFFAOYSA-N
• SMILES： O(C)C1C2C(=C(C=CC=2C2=CC=C3C=C4C(=CC3=C2N1C)OCO4)OC)OC

Computed Properties

• Exact Mass: 379.14203
• Monoisotopic Mass: 379.14197277 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 379.4
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Benzophenanthridine alkaloids Dihydrobenzophenanthridine alkaloids

Additional information on angoline

Angoline: A Comprehensive Overview of CAS No. 21080-31-9

Angoline, identified by the CAS registry number CAS No. 21080-31-9, is a compound of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential uses across multiple domains. Recent advancements in chemical research have further illuminated its structure, synthesis, and applications, making it a focal point for both academic and commercial exploration.

The chemical structure of Angoline is characterized by a specific arrangement of atoms that contribute to its distinctive properties. Researchers have employed advanced spectroscopic techniques to elucidate its molecular composition, revealing insights into its stability and reactivity. These findings have been instrumental in understanding how Angoline interacts with other compounds, paving the way for innovative applications in fields such as pharmaceuticals, materials science, and environmental chemistry.

One of the most promising areas of research involving CAS No. 21080-31-9 is its potential in drug development. Studies have shown that Angoline exhibits bioactivity that could be harnessed for therapeutic purposes. For instance, recent experiments have demonstrated its ability to modulate specific cellular pathways, which could lead to the development of novel medications for treating various diseases. This breakthrough underscores the importance of continued research into the pharmacological properties of Angoline.

In addition to its biomedical applications, Angoline has also shown promise in materials science. Its unique chemical properties make it a candidate for use in creating advanced materials with tailored functionalities. For example, researchers are exploring its potential as a component in high-performance polymers and composites. These materials could find applications in industries ranging from aerospace to electronics, where durability and lightweight are critical factors.

The synthesis of CAS No. 21080-31-9 has been another area of intense study. Scientists have developed novel synthetic routes that enhance the efficiency and scalability of producing Angoline. These methods not only reduce production costs but also minimize environmental impact, aligning with global sustainability goals. The development of these efficient synthesis pathways has been a major milestone in the study of this compound.

The environmental impact of Angoline is another critical aspect being investigated. Researchers are assessing its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems or human health. Preliminary studies suggest that under certain conditions, CAS No. 21080-31-9 can degrade into harmless byproducts, which is a positive indication for its safe application in various industries.

The versatility of Angoline strong> has led to its exploration in diverse fields such as catalysis and sensors. Its ability to act as a catalyst in certain chemical reactions could revolutionize industrial processes by improving reaction rates and selectivity. Furthermore, researchers are investigating its potential as a sensing material for detecting harmful substances in the environment. These applications highlight the broad utility of CAS No. 21080-31-9 in addressing real-world challenges.